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Compound of Interest

Compound Name:
N-hexyl-N-methylcarbamoyl

chloride

Cat. No.: B1646904 Get Quote

An In-depth Technical Guide to N-hexyl-N-methylcarbamoyl chloride

Introduction
N-hexyl-N-methylcarbamoyl chloride, with the IUPAC name N-hexyl-N-methylcarbamoyl
chloride, is a chemical compound belonging to the class of carbamoyl chlorides.[1] These

compounds are characterized by a carbonyl group attached to both a nitrogen atom and a

chlorine atom. N,N-disubstituted carbamoyl chlorides are important reactive intermediates in

organic synthesis, serving as precursors for the formation of carbamates, ureas, and other

derivatives.[2] This guide provides a comprehensive overview of the synthesis, properties,

reactivity, and potential applications of N-hexyl-N-methylcarbamoyl chloride, geared towards

researchers and professionals in drug development and chemical sciences.

Synonyms:

hexylmethylcarbamic chloride[1]

Hexyl(methyl)carbamic chloride[1]

N-Hexyl-N-methylcarbamyl Chloride[1]
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While experimental data for N-hexyl-N-methylcarbamoyl chloride is not readily available in

the literature, its physicochemical properties have been calculated and are available through

databases such as PubChem. These computed properties offer valuable insights into the

compound's characteristics.

Property Value Source

Molecular Formula C8H16ClNO [1]

Molecular Weight 177.67 g/mol [1]

IUPAC Name
N-hexyl-N-methylcarbamoyl

chloride
[1]

CAS Number 58965-42-7 [1]

Exact Mass 177.0920418 Da [1]

Topological Polar Surface Area 20.3 Å² [1]

Heavy Atom Count 11 [1]

Synthesis and Experimental Protocols
General Synthesis Route
The most common and direct method for the synthesis of N,N-disubstituted carbamoyl

chlorides is the reaction of a secondary amine with phosgene (COCl₂) or a phosgene

equivalent, such as triphosgene (bis(trichloromethyl) carbonate).[3] The reaction involves the

nucleophilic attack of the secondary amine on the carbonyl carbon of phosgene, leading to the

displacement of a chloride ion and the formation of the carbamoyl chloride. An acid scavenger,

typically a tertiary amine like triethylamine, is often used to neutralize the hydrogen chloride

byproduct.[4]
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Reactants Reaction Conditions

Products

N-Hexyl-N-methylamine

N-Hexyl-N-methylcarbamoyl
chloride

+ Phosgene

Phosgene (or equivalent) Inert Solvent
(e.g., Toluene, CH2Cl2)

Acid Scavenger
(e.g., Triethylamine)

Triethylamine Hydrochloride

Low Temperature
(e.g., 0-5 °C)

Typical Reactions

N-Hexyl-N-methylcarbamoyl
chloride

Carbamate

+ R'-OH, Base

Urea

+ R'R''NH

Carbamic Acid
(unstable)

+ H2O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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